molecular formula C20H18N6O B5652642 2-{2-[(2-methylpyrido[2,3-d]pyrimidin-4-yl)amino]ethyl}-6-phenylpyridazin-3(2H)-one

2-{2-[(2-methylpyrido[2,3-d]pyrimidin-4-yl)amino]ethyl}-6-phenylpyridazin-3(2H)-one

Cat. No. B5652642
M. Wt: 358.4 g/mol
InChI Key: PDELULHKYNRDBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

"2-{2-[(2-methylpyrido[2,3-d]pyrimidin-4-yl)amino]ethyl}-6-phenylpyridazin-3(2H)-one" belongs to a class of compounds that have been studied for their potential pharmacological activities and unique chemical properties. This specific compound is related to pyridopyrimidines and pyrimidinones, which have been explored for various applications in chemistry and biology.

Synthesis Analysis

Synthesis of related compounds often involves reactions starting from amino pyridines or pyrimidines. For instance, 3-Amino-4-methyl-6-phenyl-thieno[2,3-d]pyrimidine-2-carbonic acid alkylesters were used as intermediates in synthesizing related compounds (Wagner, Vieweg, & Leistner, 1993). Also, ethyl cyanoacetate and 2-aminopyridine have been used in reactions yielding similar pyrimidinone compounds (Dorokhov et al., 1990).

Molecular Structure Analysis

The molecular structure of related compounds is often characterized using techniques like NMR, IR, UV, and X-ray crystallography. For example, the structure of 4-amino-2H-pyrido-[1,2-a]pyrimidin-2-ones was elucidated using spectroscopic methods (Dorokhov et al., 1990).

Chemical Reactions and Properties

Pyrido[2,3-d]pyrimidin-4-yl compounds exhibit various chemical reactions, including cyclization, condensation, and substitution reactions. These reactions are influenced by the substituents on the pyrimidine ring and the reaction conditions used (Harutyunyan et al., 2015).

properties

IUPAC Name

2-[2-[(2-methylpyrido[2,3-d]pyrimidin-4-yl)amino]ethyl]-6-phenylpyridazin-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H18N6O/c1-14-23-19-16(8-5-11-21-19)20(24-14)22-12-13-26-18(27)10-9-17(25-26)15-6-3-2-4-7-15/h2-11H,12-13H2,1H3,(H,21,22,23,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PDELULHKYNRDBT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=C(C=CC=N2)C(=N1)NCCN3C(=O)C=CC(=N3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H18N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

358.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.